Cas no 939043-52-4 (4-(2,3-difluorophenyl)butanoic acid)

4-(2,3-Difluorophenyl)butanoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a difluorophenyl group attached to a butanoic acid chain, offers unique reactivity and physicochemical properties, making it a valuable intermediate in medicinal chemistry. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is typically used in the development of bioactive molecules, particularly where fluorination is desired for improved binding affinity or pharmacokinetic profiles. It is supplied with high purity, ensuring consistency in research and industrial applications.

4-(2,3-difluorophenyl)butanoic acid structure

939043-52-4 structure

Product Name:4-(2,3-difluorophenyl)butanoic acid

CAS No:939043-52-4

MF:C₁₀H₁₀F₂O₂

MW:200.182010173798

CID:5580663

PubChem ID:59862325

Update Time:2025-06-08

4-(2,3-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzenebutanoic acid, 2,3-difluoro-
- 4-(2,3-Difluorophenyl)butanoic acid
- AKOS013528598
- EN300-1839932
- SWWNVUHFLDBXNF-UHFFFAOYSA-N
- SCHEMBL4639208
- 939043-52-4
- 2,3-Difluorobenzenebutanoic acid
- DTXSID401303017
- 4-(2,3-difluorophenyl)butanoic acid
- Inchi： 1S/C10H10F2O2/c11-8-5-1-3-7(10(8)12)4-2-6-9(13)14/h1,3,5H,2,4,6H2,(H,13,14)
- InChI Key： SWWNVUHFLDBXNF-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1CCCC(=O)O)F

Computed Properties

Exact Mass: 200.06488588g/mol
Monoisotopic Mass: 200.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.3Å²

4-(2,3-difluorophenyl)butanoic acid Pricemore >>

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